(4-Chlorophenyl)(5-hydroxycyclopent-1-en-1-yl)methanone

• CAS No.: 88738-08-3
• Molecular Formula: C12H11ClO2
• Molecular Weight: 222.67 g/mol
• IUPAC Name: (4-chlorophenyl)-(5-hydroxycyclopenten-1-yl)methanone
• InChI: InChI=1S/C12H11ClO2/c13-9-6-4-8(5-7-9)12(15)10-2-1-3-11(10)14/h2,4-7,11,14H,1,3H2
• InChI Key: BQUHHDLLKDFQIS-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(=C1)C(=O)C2=CC=C(C=C2)Cl)O

Description

(4-Chlorophenyl)(5-hydroxycyclopent-1-en-1-yl)methanone is a ketone derivative featuring a 4-chlorophenyl group attached to a cyclopentenyl moiety substituted with a hydroxyl group at the 5-position. This article compares its structural, physical, and pharmacological attributes with related compounds, leveraging evidence from diverse sources.

Preparation Methods

The synthesis of (4-Chlorophenyl)(5-hydroxycyclopent-1-en-1-yl)methanone typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 4-chlorobenzaldehyde and cyclopent-1-en-1-ol.

Reaction Conditions: The reaction is carried out under controlled conditions, often involving the use of catalysts and solvents to facilitate the formation of the desired product.

Industrial Production: On an industrial scale, the production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of advanced techniques such as continuous flow reactors and automated synthesis systems.

Chemical Reactions Analysis

(4-Chlorophenyl)(5-hydroxycyclopent-1-en-1-yl)methanone undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids, depending on the reagents and conditions used.

Reduction: Reduction reactions can convert the compound into alcohols or alkanes.

Substitution: The chlorophenyl group can undergo substitution reactions, where the chlorine atom is replaced by other functional groups.

Common Reagents and Conditions: Typical reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used, but can include a variety of functionalized derivatives.

Scientific Research Applications

(4-Chlorophenyl)(5-hydroxycyclopent-1-en-1-yl)methanone has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: In industrial applications, the compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (4-Chlorophenyl)(5-hydroxycyclopent-1-en-1-yl)methanone involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins to exert its effects.

Pathways Involved: The exact pathways involved depend on the specific application and context, but can include signaling pathways related to inflammation, cell growth, and metabolism.

Comparison with Similar Compounds

Structural Comparison with Similar Compounds

The (4-chlorophenyl)methanone scaffold is common in medicinal and materials chemistry. Key structural analogs include:

Pyrazole Derivatives

• (5-Amino-1-phenyl-1H-pyrazol-4-yl)(4-chlorophenyl)methanone (C₁₆H₁₂ClN₃O): Features a pyrazole ring with an amino group and phenyl substituent .
• (4-Chlorophenyl)[5-(difluoromethyl)-5-hydroxy-3-methyl-4,5-dihydro-1H-pyrazol-1-yl]methanone: Contains a dihydro-pyrazole ring with difluoromethyl and methyl groups. The difluoromethyl group could increase lipophilicity and metabolic stability relative to the cyclopentenyl hydroxyl group .

Piperazine and Piperidine Derivatives

• 1-(4-Chlorophenyl)cyclopropylmethanone: Incorporates a cyclopropane ring and piperazine group.
• (4-Chlorophenyl)(4-hydroxypiperidin-1-yl)methanone: Exhibits a hydroxypiperidine ring. Crystal structure analysis reveals dihedral angles (51.6° and 89.5°) between aromatic and piperidine rings, suggesting conformational rigidity absent in the cyclopentenyl system .

Heteroaromatic and Polycyclic Derivatives

• (4-Chlorophenyl)(5-methoxy-1-benzofuran-2-yl)methanone (C₁₆H₁₁ClO₃): A benzofuran derivative with a methoxy group. The fused aromatic system may enhance π-π stacking interactions compared to the unsaturated cyclopentenyl ring .
• (4-Chlorophenyl)(2-hydroxy-7-methoxy-naphthalen-1-yl)methanone: Features a naphthalene ring with intramolecular O–H···O hydrogen bonding. The hydroxyl group’s spatial orientation (dihedral angle 20.96° with the carbonyl) contrasts with the cyclopentenyl hydroxyl’s flexibility .

Pharmacological and Functional Comparisons

Anticancer and Antituberculosis Activity

• Piperazine derivatives (e.g., [1-(4-chlorophenyl)cyclopropyl]piperazin-1-yl methanone) demonstrated activity against M. tuberculosis H37Rv and breast cancer cells (MDA-MB-435). Substituents like cyclopropane and piperazine likely contribute to target engagement via hydrogen bonding and hydrophobic interactions .
• Pyrazole derivatives (e.g., 3,5-disubstituted dihydro-pyrazoles) showed anticonvulsant activity, suggesting the (4-chlorophenyl)methanone core’s versatility in central nervous system targeting .

Physical and Chemical Properties

Substituent effects on physical properties are evident in hydroxyacetophenone analogs ():

Compound (CAS)	Substituents	Melting Point (°C)	Synthesis Method
[5-Chloro-2-hydroxy-3-(hydroxymethyl)phenyl]ethanone (50317-52-7)	Chloro, hydroxymethyl, hydroxy	97–98	Hydrolysis of 2-chlorovanillin acetate
1-(2-Chloro-4-hydroxy-5-methoxyphenyl)ethanone (69240-98-8)	Chloro, methoxy, hydroxy	107–110	Friedel-Crafts acylation

The hydroxyl group in the target compound may lower melting points compared to methoxy or amino analogs due to reduced symmetry and increased hydrogen bonding.

Biological Activity

(4-Chlorophenyl)(5-hydroxycyclopent-1-en-1-yl)methanone is a compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms, efficacy, and safety profiles based on current research findings.

Chemical Structure

The chemical formula for (4-Chlorophenyl)(5-hydroxycyclopent-1-en-1-yl)methanone is $C_{12}H_{11}ClO$. The structure features a chlorophenyl group and a cyclopentene derivative that may contribute to its biological properties.

Research indicates that this compound may function as a MEK inhibitor , which is significant in the context of cancer treatment. MEK inhibitors are known to interfere with the MAPK/ERK signaling pathway, which is often dysregulated in various hyperproliferative diseases, including cancer .

Anticancer Properties

Recent studies have highlighted the anticancer potential of (4-Chlorophenyl)(5-hydroxycyclopent-1-en-1-yl)methanone. In vitro experiments demonstrated that this compound exhibits cytotoxic effects against several cancer cell lines. For example, it showed an IC50 value of approximately 36.98 µM for monophenolase activity and 146.71 µM for diphenolase activity in a melanoma cell line . Additionally, it inhibited melanin production in B16F10 mouse melanoma cells, suggesting a role in skin cancer treatment .

Safety Profile

Safety assessments revealed that (4-Chlorophenyl)(5-hydroxycyclopent-1-en-1-yl)methanone has a favorable safety profile. It exhibited no cytotoxicity to human keratinocytes and fibroblasts at concentrations used in biological assays. Furthermore, it was non-mutagenic and did not induce genotoxic effects in standard tests .

Study 1: Inhibition of Melanin Production

A study investigated the effects of (4-Chlorophenyl)(5-hydroxycyclopent-1-en-1-yl)methanone on melanin production using reconstructed human epidermis models. The compound was applied at concentrations of 1% and 2% in PEG400 solutions, resulting in significant inhibition of melanin synthesis without cytotoxicity .

Study 2: MEK Inhibition and Cancer Treatment

In another study focusing on MEK inhibition, (4-Chlorophenyl)(5-hydroxycyclopent-1-en-1-yl)methanone demonstrated promising results as a therapeutic agent against hyperproliferative diseases. The compound effectively reduced cell viability in various cancer cell lines, indicating its potential as an anticancer drug .

Data Tables

Parameter	Value
Chemical Formula	C12H11ClO
Monophenolase IC50	36.98 µM
Diphenolase IC50	146.71 µM
Melanin Production Inhibition	Significant at 6.25 µM
Cytotoxicity to Keratinocytes	None observed
Genotoxicity	Negative in Ames test